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Compound of Interest

Compound Name:
Ethyl 2-(2,4-dichloroanilino)-2-

oxoacetate

CAS No.: 15313-47-0

Cat. No.: B094709

Get Quote

An important note on the subject of this guide: Initial research into "Ethyl 2-(2,4-
dichloroanilino)-2-oxoacetate" (purportedly CAS 15313-47-0) revealed a significant lack of

verifiable scientific data in authoritative, peer-reviewed literature and major chemical

databases. To ensure the scientific integrity and utility of this guide for research professionals,

the focus has been shifted to a closely related, well-documented analogue: Ethyl 2-(4-

chloroanilino)-2-oxoacetate (CAS 5397-14-8). This compound offers a solid foundation for

discussing the molecular structure, synthesis, and characterization pertinent to this class of

molecules.

Molecular Structure and Physicochemical
Properties
Ethyl 2-(4-chloroanilino)-2-oxoacetate, also known as ethyl 4'-chlorooxanilate, is a member of

the oxanilate family, characterized by an anilino group attached to an oxoacetamide moiety.

The presence of a chlorine atom on the phenyl ring and the ethyl ester group significantly

influences its electronic properties, solubility, and reactivity.
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Molecular Structure
The core structure consists of a central two-carbon chain with two carbonyl groups. One

carbonyl is part of an amide linkage to a 4-chlorinated aniline ring, and the other is part of an

ethyl ester.

Caption: 2D structure of Ethyl 2-(4-chloroanilino)-2-oxoacetate.

Physicochemical Data Summary
The key physicochemical properties of Ethyl 2-(4-chloroanilino)-2-oxoacetate are summarized

in the table below. These parameters are crucial for designing experimental conditions, such as

selecting appropriate solvents and predicting the compound's behavior in various chemical and

biological systems.

Property Value Source

CAS Number 5397-14-8 PubChem[1]

Molecular Formula C₁₀H₁₀ClNO₃ PubChem[1]

Molecular Weight 227.64 g/mol PubChem[1]

IUPAC Name
ethyl 2-(4-chloroanilino)-2-

oxoacetate
PubChem[1]

XLogP3 2.1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Synthesis of Ethyl 2-(4-chloroanilino)-2-oxoacetate
The synthesis of ethyl 2-(4-chloroanilino)-2-oxoacetate is typically achieved through the

acylation of 4-chloroaniline with an appropriate acylating agent. A common and efficient method

involves the reaction of 4-chloroaniline with ethyl oxalyl chloride.

Synthetic Workflow
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The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of

electrons on the nitrogen atom of 4-chloroaniline attacks the electrophilic carbonyl carbon of

ethyl oxalyl chloride. This is followed by the elimination of a chloride ion and a proton to yield

the final product.

Reactants

Reaction

Products

4-Chloroaniline

Nucleophilic Acyl Substitution

Ethyl Oxalyl Chloride

Ethyl 2-(4-chloroanilino)-2-oxoacetate HCl

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2-(4-chloroanilino)-2-oxoacetate.

Detailed Experimental Protocol
This protocol is a representative procedure for the synthesis of ethyl 2-(4-chloroanilino)-2-

oxoacetate.

Materials:

4-Chloroaniline

Ethyl oxalyl chloride

Anhydrous diethyl ether (or another suitable aprotic solvent)
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Triethylamine (or another suitable base)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a

dropping funnel under a nitrogen atmosphere, dissolve 4-chloroaniline (1 equivalent) and

triethylamine (1.1 equivalents) in anhydrous diethyl ether.

Addition of Acylating Agent: Cool the solution to 0 °C in an ice bath. Add a solution of ethyl

oxalyl chloride (1 equivalent) in anhydrous diethyl ether dropwise via the dropping funnel

over 30 minutes.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

Workup:

Filter the reaction mixture to remove the triethylamine hydrochloride salt.

Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the organic solvent under reduced pressure

using a rotary evaporator.
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The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure ethyl 2-(4-

chloroanilino)-2-oxoacetate as a solid.

Characterization and Spectroscopic Analysis
The identity and purity of the synthesized ethyl 2-(4-chloroanilino)-2-oxoacetate should be

confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should show characteristic signals for the aromatic protons (typically two doublets

in the aromatic region), the N-H proton (a singlet, which may be broad), the quartet for the

-OCH₂- group of the ethyl ester, and the triplet for the -CH₃ group of the ethyl ester.

¹³C NMR will show distinct peaks for the two carbonyl carbons (amide and ester), the

aromatic carbons (including the carbon attached to the chlorine), and the carbons of the

ethyl group.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the N-H stretching (around 3300 cm⁻¹), the C=O stretching of the amide and ester groups

(typically in the range of 1650-1750 cm⁻¹), and C-Cl stretching in the fingerprint region.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. The mass spectrum will show the molecular ion peak (M⁺) and characteristic

fragmentation patterns, including the isotopic pattern for the presence of a chlorine atom.

Applications and Future Directions
Ethyl oxanilates are valuable intermediates in organic synthesis and have been explored for

various applications in medicinal chemistry and materials science.

Pharmaceutical Research: The oxanilate scaffold is present in a number of biologically active

molecules. Derivatives of this compound can be synthesized to explore their potential as

enzyme inhibitors, antimicrobial agents, or anticancer agents. The presence of the chlorine

atom can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of

potential drug candidates.
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Organic Synthesis: This compound can serve as a building block for the synthesis of more

complex heterocyclic compounds, such as quinoxalines, which are known to have a wide

range of biological activities.

Materials Science: The rigid structure and potential for hydrogen bonding make this class of

compounds interesting for the development of new organic materials with specific electronic

or optical properties.

Further research on ethyl 2-(4-chloroanilino)-2-oxoacetate and its derivatives could focus on

the development of novel synthetic methodologies, the exploration of its biological activity

profile, and its application as a scaffold for the design of new functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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